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Compound of Interest

Compound Name: 2-Deoxy-D-galactose

Cat. No.: B1664072 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Deoxy-D-galactose is a synthetic monosaccharide and an analog of D-galactose, where the

hydroxyl group at the C-2 position is replaced by a hydrogen atom. This structural modification

confers unique physicochemical and biological properties, making it a valuable tool in various

research and development fields, particularly in glycobiology and oncology. This technical

guide provides an in-depth overview of the core physicochemical properties of 2-Deoxy-D-
galactose, detailed experimental methodologies, and a summary of its key biological activities.

Physicochemical Properties
The fundamental physicochemical characteristics of 2-Deoxy-D-galactose are summarized in

the tables below, providing a consolidated reference for laboratory use.

Table 1: General and Physical Properties
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Property Value Reference(s)

Appearance
White to off-white crystalline

solid/powder

Melting Point 107-110 °C

Boiling Point Data not available

Purity ≥98%

Table 2: Chemical and Molecular Properties
Property Value Reference(s)

Molecular Formula C₆H₁₂O₅

Molecular Weight 164.16 g/mol

Canonical SMILES C(C1C(C(C(O1)O)O)O)O

InChI Key
PMMURAAUARKVCB-

DUVQVXGLSA-N

CAS Number 1949-89-9

Table 3: Optical and Solubility Properties
Property Value Reference(s)

Optical Rotation [α]20/D +59.7° (c=2 in H₂O)

Solubility
Soluble in water, DMSO, and

Methanol

Water: 175 mg/mL (with

sonication)

Methanol: 125 mg/mL (with

sonication)

Experimental Protocols
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Synthesis of 2-Deoxy-D-galactose
A common synthetic route to 2-Deoxy-D-galactose involves the modification of D-galactose.

While a detailed, step-by-step protocol for the parent compound is not readily available in the

provided search results, a general approach can be inferred from the synthesis of its

derivatives. One such method involves the selective deoxygenation at the C-2 position of a

protected galactose derivative, followed by deprotection steps.

Conceptual Workflow for Synthesis:
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Conceptual Synthesis Workflow
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Inhibition of Fucosylation
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Inhibition of Glycolysis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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